4-(1,3,4-Oxadiazol-2-yl)pyridine
Cat. No. B1620064
M. Wt: 147.13 g/mol
InChI Key: UTYDSRLFMRPPHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06977256B2
Procedure details
A mixture of the isonicotinic hydrazide (13.7 g, 100 mmol), triethylorthoformate (60 ml) and p-toluenesulfonic acid (30 mg) was heated at 130° C. for 12 hours. Excess triethylorthoformate was removed under vacuum. The residue was crystallized from ethyl acetate to give 2-(4-pyridyl)-[1,3,4]oxadiazole (14.8 g); H1 NMR [(CD3)2SO]: δ 9.46 (1H, s), 8.8 (2H, dd), 7.9 (2H, dd).
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:9][NH2:10])(=[O:8])[C:2]1[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=1.[C:11]1(C)C=CC(S(O)(=O)=O)=CC=1>C(OC(OCC)OCC)C>[N:5]1[CH:6]=[CH:7][C:2]([C:1]2[O:8][CH:11]=[N:10][N:9]=2)=[CH:3][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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13.7 g
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Type
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reactant
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Smiles
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C(C1=CC=NC=C1)(=O)NN
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Name
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Quantity
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30 mg
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(C)OC(OCC)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Excess triethylorthoformate was removed under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was crystallized from ethyl acetate
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=CC=C(C=C1)C=1OC=NN1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 57738.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
